thioacetic acid S-cyclopropylcarbamoylmethyl ester

• Molecular Formula: C7H11NO2S
• Molecular Weight: 173.24 g/mol
• IUPAC Name: S-[2-(cyclopropylamino)-2-oxoethyl] ethanethioate
• InChI: InChI=1S/C7H11NO2S/c1-5(9)11-4-7(10)8-6-2-3-6/h6H,2-4H2,1H3,(H,8,10)
• InChI Key: CADKVHDTKJDPMY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCC(=O)NC1CC1

Description

Thioacetic acid S-cyclopropylcarbamoylmethyl ester is a useful research compound. Its molecular formula is C7H11NO2S and its molecular weight is 173.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-N-cyclopropyl-acetamide (58.1 g, 0.435 mol) in dichloromethane (700 ml) at 0° C. is added thiolactic acid (49.65 g, 0.652 mol). The mixture is stirred at 0° C. for 5 minutes, then TEA (88.0 g, 0.870 mol) is added very slowly (exothermic reaction). The mixture is stirred at 0° C. for 2 hours, then poured over 700 ml of water with stirring. The aqueous layer is acidified to pH2 with 5 N HCl, and the layers are shaken and separated. The aqueous layer is extracted with dichloromethane (2×400 ml). The combined organic layers are washed with brine, then dried (anhydrous magnesium sulfate), filtered, and concentrated to give the title compound as a yellow-orange solid (74.5 g, 99%). Mass (m/z): 174.1 (M++1).